1-(Furan-2-yl)-2-hydroxypropan-1-one

• IUPAC Name: 1-(furan-2-yl)-2-hydroxypropan-1-one
• InChI: InChI=1S/C7H8O3/c1-5(8)7(9)6-3-2-4-10-6/h2-5,8H,1H3
• InChI Key: IJCOISTYFBUCPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=CO1)O
• Molecular Formula: C7H8O3
• Molecular Weight: 140.14 g/mol

Description

Furan derivatives are a group of compounds that contain a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. They are widely used in the pharmaceutical industry and have been the subject of extensive research.

Synthesis Analysis

The synthesis of furan derivatives often involves reactions with various reagents. For example, one study described the synthesis of a chalcone molecule through the equimolar reaction between 1-(furan-2-yl)-ethenone and 2,6-difluorobenzaldehyde. Another study reported the synthesis of (S)-2 by performing the asymmetric bioreduction of 1-(furan-2-yl)propan-1-one.

Molecular Structure Analysis

The molecular structure of furan derivatives can be analyzed using various spectroscopic techniques, including FT-IR, FT-Raman, UV–vis, and NMR.

Chemical Reactions Analysis

Furan and its derivatives are known to undergo a variety of chemical reactions. For example, furfural, a derivative of furan, is produced from the dehydration of sugars. Another study discussed the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol.

Physical And Chemical Properties Analysis

Furan is a colorless, flammable, highly volatile liquid with a boiling point close to room temperature. It is soluble in common organic solvents, including alcohol, ether, and acetone, and is slightly soluble in water.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have gained attention due to their antibacterial properties. .
• Notably, nitrofurantoin analogues containing furan scaffolds were synthesized and evaluated for their antibacterial activity. .

Tyrosinase Inhibition

• Furanone derivatives have been investigated for their ability to inhibit mushroom tyrosinase. .

Sugar Analogues and Antibiotics

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Synthesis of Other Compounds

• Furanone derivatives serve as building blocks for synthesizing various other compounds. .

Biological and Pharmacological Effects

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Drug Discovery and Medicinal Chemistry

• Medicinal chemists continue to explore furanone derivatives as a rich source of novel drug candidates. .

Mechanism of Action

Target of Action

Furan derivatives, which include 1-(furan-2-yl)-2-hydroxypropan-1-one, have been found to bind with high affinity to multiple receptors . These receptors are involved in various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Furan derivatives are known to interact with their targets, leading to changes in cellular processes . For instance, some furan derivatives have been found to inhibit the invasion and migration of certain cancer cells by inhibiting matrix metalloproteinases (MMPs), which play a crucial role in the process of angiogenesis .

Biochemical Pathways

Furan derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways . For example, the asymmetric bioreduction of 1-(Furan-2-yl)-2-hydroxypropan-1-one using the Lactobacillus paracasei BD101 biocatalyst has been reported .

Result of Action

Furan derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Safety and Hazards

Furan and its derivatives can be toxic and may be carcinogenic in humans. Specific safety data for “1-(Furan-2-yl)-2-hydroxypropan-1-one” is not available, but safety data sheets for similar compounds can provide useful information.